Cas no 113100-51-9 (1-methyl-3-propyl-1H-pyrazole-4-carboxylic acid)

1-Methyl-3-propyl-1H-pyrazole-4-carboxylic acid is a heterocyclic carboxylic acid derivative with a pyrazole core structure. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The presence of both methyl and propyl substituents on the pyrazole ring enhances its lipophilicity, which can influence binding affinity and metabolic stability in drug development. The carboxylic acid functional group offers a reactive site for further derivatization, enabling the formation of amides, esters, or other derivatives. Its well-defined structure and synthetic accessibility make it a valuable building block for medicinal chemistry applications.

1-methyl-3-propyl-1H-pyrazole-4-carboxylic acid structure

113100-51-9 structure

Product Name:1-methyl-3-propyl-1H-pyrazole-4-carboxylic acid

CAS No:113100-51-9

MF:C₈H₁₂N₂O₂

MW:168.193081855774

CID:5250290

Update Time:2025-06-07

1-methyl-3-propyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-methyl-3-propyl-1H-pyrazole-4-carboxylic acid
- 1-methyl-3-propyl-1H-pyrazole-4-carboxylicacid
- 1H-Pyrazole-4-carboxylic acid, 1-methyl-3-propyl-
- Inchi： 1S/C8H12N2O2/c1-3-4-7-6(8(11)12)5-10(2)9-7/h5H,3-4H2,1-2H3,(H,11,12)
- InChI Key： CXRHOJRAHGVYIS-UHFFFAOYSA-N
- SMILES： OC(C1=CN(C)N=C1CCC)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 172
XLogP3: 0.9
Topological Polar Surface Area: 55.1

1-methyl-3-propyl-1H-pyrazole-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01081166-1g	1-Methyl-3-propyl-1h-pyrazole-4-carboxylic acid	113100-51-9	95%	1g	￥4200.0	2023-04-05
Enamine	EN300-395483-0.05g	1-methyl-3-propyl-1H-pyrazole-4-carboxylic acid	113100-51-9		0.05g	$719.0	2023-05-25
Enamine	EN300-395483-0.1g	1-methyl-3-propyl-1H-pyrazole-4-carboxylic acid	113100-51-9		0.1g	$755.0	2023-05-25
Enamine	EN300-395483-0.25g	1-methyl-3-propyl-1H-pyrazole-4-carboxylic acid	113100-51-9		0.25g	$789.0	2023-05-25
Enamine	EN300-395483-0.5g	1-methyl-3-propyl-1H-pyrazole-4-carboxylic acid	113100-51-9		0.5g	$823.0	2023-05-25
Enamine	EN300-395483-1.0g	1-methyl-3-propyl-1H-pyrazole-4-carboxylic acid	113100-51-9		1g	$857.0	2023-05-25
Enamine	EN300-395483-2.5g	1-methyl-3-propyl-1H-pyrazole-4-carboxylic acid	113100-51-9		2.5g	$1680.0	2023-05-25
Enamine	EN300-395483-5.0g	1-methyl-3-propyl-1H-pyrazole-4-carboxylic acid	113100-51-9		5g	$2485.0	2023-05-25
Enamine	EN300-395483-10.0g	1-methyl-3-propyl-1H-pyrazole-4-carboxylic acid	113100-51-9		10g	$3683.0	2023-05-25